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Compound of Interest

Compound Name: Nitrogen dioxide

Cat. No.: B1229584 Get Quote

Essential Safety and Handling Guide for Nitrogen
Dioxide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling nitrogen dioxide (NO₂) in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Immediate Safety Information
Nitrogen dioxide is a reddish-brown gas with a sharp, pungent odor. It is highly toxic and a

strong oxidizer. Inhalation can cause severe respiratory irritation, which may be delayed in

onset, leading to serious lung conditions such as pulmonary edema.[1][2] Contact with skin or

eyes can result in severe burns.[2][3]

Exposure Limits
It is critical to maintain workplace exposure to nitrogen dioxide below established limits.

Continuous monitoring of the work environment is recommended.
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Regulatory Agency Exposure Limit Type Value

OSHA (Occupational Safety

and Health Administration)

PEL (Permissible Exposure

Limit) - Ceiling
5 ppm[4][5]

NIOSH (National Institute for

Occupational Safety and

Health)

REL (Recommended Exposure

Limit) - STEL
1 ppm[5][6]

IDLH (Immediately Dangerous

to Life or Health)
13 ppm[7]

ACGIH (American Conference

of Governmental Industrial

Hygienists)

TLV (Threshold Limit Value) -

TWA (8-hr)
0.2 ppm[8]

STEL (Short-Term Exposure

Limit) - 15 min
5 ppm[4][6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure. The following are minimum

requirements for handling nitrogen dioxide.

Respiratory Protection
Due to its high toxicity via inhalation, respiratory protection is paramount.
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Condition Required Respirator
NIOSH Assigned
Protection Factor (APF)

Up to 20 ppm

Any supplied-air respirator

operated in a continuous-flow

mode.

25

Any self-contained breathing

apparatus with a full facepiece.
50

Any supplied-air respirator with

a full facepiece.
50

Emergency or unknown

concentrations (IDLH

conditions)

Any self-contained breathing

apparatus that has a full

facepiece and is operated in a

pressure-demand or other

positive-pressure mode.

10,000

Any supplied-air respirator that

has a full facepiece and is

operated in a pressure-

demand or other positive-

pressure mode in combination

with an auxiliary self-contained

positive-pressure breathing

apparatus.

10,000

Escape

Any air-purifying, full-facepiece

respirator (gas mask) with a

chin-style, front- or back-

mounted canister providing

protection against nitrogen

dioxide.

50

Any appropriate escape-type,

self-contained breathing

apparatus.

Source: NIOSH Recommendations[9]
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Hand and Skin Protection
Prevent all skin contact with nitrogen dioxide. "Acid-resistant" gloves and protective clothing

are required.[4]

Glove Material
Recommendation for
Nitrogen Dioxide

Notes

Butyl Rubber Recommended

Offers protection against a

wide variety of chemicals,

including highly corrosive

acids.[4]

Saranex™ Recommended for 8-hour use

NIOSH recommends

Saranex™ for skin protection

against nitrogen dioxide.[1]

Nitrile Rubber
Not Recommended for

direct/prolonged contact

Standard disposable nitrile

gloves offer poor resistance to

concentrated acids, including

nitric acid which forms when

NO₂ contacts moisture.[10]

They may provide very brief

splash protection but should

be changed immediately upon

contact.[10]

Natural Rubber (Latex) Not Recommended

Generally not recommended

for use with strong oxidizing

agents.[4]

Neoprene Fair to Good
Offers good resistance to a

range of acids and caustics.[4]

Note: Specific breakthrough times for nitrogen dioxide are not readily available in general

chemical resistance charts. Always consult the glove manufacturer's specific test data for the

chemical being used.

Eye and Face Protection
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Required: Gas-tight, impact-resistant chemical splash goggles.

Recommended: A full-face shield worn in addition to goggles.

Protective Clothing
A chemical-resistant lab coat or apron.

For significant exposure risks, a full-body chemical-resistant suit may be necessary. In

emergency situations, a gas-tight suit is required for responders.[11]

Closed-toe shoes made of a chemically resistant material.

Operational Plan for Handling Nitrogen Dioxide
A systematic approach is essential for the safe handling of nitrogen dioxide.

Preparation and Pre-Handling
Training: Ensure all personnel are trained on the hazards of nitrogen dioxide, proper

handling procedures, and emergency protocols.[4]

Ventilation: All work with nitrogen dioxide must be conducted in a properly functioning

chemical fume hood or other approved ventilated enclosure.[4]

Monitoring: Use a continuous nitrogen dioxide gas detection system with audible and visual

alarms.[5]

Emergency Equipment: Verify that a safety shower and eyewash station are immediately

accessible and have been recently tested.[4][12]

PPE Inspection: Inspect all PPE for damage or degradation before each use.

Handling Procedures
Container Transport: Use a suitable hand truck to move gas cylinders, ensuring they are

properly secured.
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Dispensing: When dispensing, use equipment and fittings rated for nitrogen dioxide
service. Open valves slowly and carefully.

Incompatible Materials: Keep nitrogen dioxide away from combustible materials,

chlorinated hydrocarbons, ammonia, alcohols, and water, as it can react violently or

explosively.[4]

Personal Hygiene: Do not eat, drink, or smoke in areas where nitrogen dioxide is handled

or stored. Wash hands thoroughly after handling.[4]

Post-Handling and Storage
Container Sealing: Tightly close all container valves after use.

Storage: Store cylinders upright in a cool, dry, well-ventilated, and secured area, away from

incompatible materials.[11] Protect from direct sunlight.

Decontamination: Decontaminate all equipment after use.

Disposal Plan
Waste Collection: Collect all nitrogen dioxide waste and contaminated materials in

designated, properly labeled, and sealed containers.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do

not discharge waste into drains.[11]

Emergency Response Plan
Immediate and correct action is critical in the event of an emergency.

Inhalation Exposure
Move the victim to fresh air immediately.[2]

If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial

respiration.[12]

Seek immediate medical attention. Symptoms may be delayed for several hours.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1229584?utm_src=pdf-body
https://www.benchchem.com/product/b1229584?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b1229584?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.safety.duke.edu/sites/default/files/Ansell%20Nitrile%20and%20Neoprene%20lab%20thickness%20gloves.pdf
https://www.benchchem.com/product/b1229584?utm_src=pdf-body
https://www.safety.duke.edu/sites/default/files/Ansell%20Nitrile%20and%20Neoprene%20lab%20thickness%20gloves.pdf
https://www.mcmaster.ca/CEDTsafety/VWRchemicalresistancetable.htm
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://www.mcmaster.ca/CEDTsafety/VWRchemicalresistancetable.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the affected person under medical observation for at least 24-48 hours.[1][13]

Skin Contact
Immediately flush the affected area with large amounts of water for at least 15 minutes while

removing contaminated clothing.[3][12]

Do not remove clothing if it is stuck to the skin.[11]

Seek immediate medical attention.

Eye Contact
Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[3][12]

Remove contact lenses if present and easy to do.

Seek immediate medical attention from an ophthalmologist.[11]

Spills and Leaks
Gas Leak: Evacuate all non-essential personnel from the area. If safe to do so, stop the leak.

Ventilate the area.

Liquid Spill: Absorb the spill with a non-combustible material such as vermiculite or dry sand

and place it in a sealed container for disposal.[4]

Do not use combustible materials like paper towels for cleanup.

Ventilate the area and wash the spill site after cleanup is complete.[4]

Visualized Workflows
Safe Handling Workflow
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Caption: Workflow for the safe handling of nitrogen dioxide.

Emergency Response Logic
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Caption: Logic diagram for emergency response to nitrogen dioxide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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